(Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: ethyl 2-[[(2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C21H20O7/c1-4-26-19(22)12-27-14-8-9-15-17(11-14)28-18(20(15)23)10-13-6-5-7-16(24-2)21(13)25-3/h5-11H,4,12H2,1-3H3/b18-10-
• InChI Key: QWXJBHYUIPQTNV-ZDLGFXPLSA-N
• Canonical SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=C(C(=CC=C3)OC)OC)O2
• Isomeric SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C(=CC=C3)OC)OC)/O2
• Molecular Formula: C21H20O7
• Molecular Weight: 384.4 g/mol

Description

The compound is a benzofuran derivative with a methoxy group and an ethyl acetate group attached to it. Benzofurans are heterocyclic compounds with a fused benzene and furan ring. They are known for their diverse biological activities.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is typically planar due to the conjugation of the benzene and furan rings. The presence of the methoxy and ethyl acetate groups may introduce some steric hindrance and affect the overall geometry of the molecule.

Scientific Research Applications

Synthetic Chemistry Applications

The synthesis and characterization of compounds with structures similar to "(Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate" have been reported, highlighting their importance in developing new materials and molecules with potential applications in various fields. For instance, Spoorthy et al. (2021) synthesized a series of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, showcasing the versatility of synthetic routes for creating complex molecules with potential antimicrobial activities Spoorthy, Kumar, Rani, & Ravindranath, 2021.

Pharmacological Research

Research on compounds with similar structures has also touched upon their pharmacological potential. Herrmann et al. (1977) discussed the diuretic and saluretic properties of ethyl (Z)-(3-methyl-4-oxo-5-piperidino-thiazolidin-2-ylidene)acetate, highlighting the compound's mild onset of action and its potential for treating hypertension Herrmann, Bahrmann, Birkenmayer, Ganser, Heldt, & Steinbrecher, 1977.

Antioxidant Studies

Research has also explored the antioxidant properties of compounds derived from natural sources, which could be structurally related or share functional groups with the target molecule. Zhang et al. (2009) isolated phenolic compounds from walnut kernels with significant antioxidant activities, demonstrating the potential health benefits of these naturally occurring compounds Zhang, Liao, Moore, Wu, & Wang, 2009.

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary widely depending on their structure and the biological target. They are known to have antimicrobial, anticancer, and antioxidant activities among others.

Future Directions

Benzofuran derivatives are a topic of ongoing research due to their diverse biological activities. Future research could explore the synthesis of new derivatives, their biological activities, and their potential applications in medicine and other fields.